
Early Research on Peruvoside and its Cardiac
Effects: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Peruvoside

Cat. No.: B190475 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Peruvoside, a cardiac glycoside derived from the seeds of the Thevetia neriifolia plant, was

the subject of significant research in the mid-20th century for its potential therapeutic

applications in congestive heart failure. Like other cardiac glycosides, its primary mechanism of

action involves the inhibition of the Na+/K+-ATPase enzyme in cardiomyocytes, leading to a

cascade of events that ultimately enhances cardiac contractility. This technical guide provides

an in-depth overview of the early research on Peruvoside, focusing on its cardiac effects, with

detailed quantitative data, experimental protocols, and visualizations of key pathways.

Core Mechanism of Action
The positive inotropic (contractility-enhancing) and negative chronotropic (heart rate-reducing)

effects of Peruvoside stem from its interaction with the Na+/K+-ATPase pump on the cardiac

muscle cell membrane.[1] Inhibition of this pump leads to an increase in intracellular sodium

concentration. This, in turn, alters the function of the Na+/Ca2+ exchanger, resulting in an

increase in intracellular calcium levels.[1] The elevated cytosolic calcium enhances the

contractility of the cardiac muscle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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